BMS-3

• CAS No.: 1338247-30-5
• Product Name: BMS-3
• Molecular Formula: C17H12Cl2F2N4OS
• Molecular Weight: 429.2668
• IUPAC Name: N-[5-[2-(2,6-dichlorophenyl)-5-(difluoromethyl)pyrazol-3-yl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• Standard InChI: InChI=1S/C17H12Cl2F2N4OS/c18-9-2-1-3-10(19)14(9)25-12(6-11(24-25)15(20)21)13-7-22-17(27-13)23-16(26)8-4-5-8/h1-3,6-8,15H,4-5H2,(H,22,23,26)
• Standard InChIKey: YBGGBHCJSAEIAS-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=NC=C(S2)C3=CC(=NN3C4=C(C=CC=C4Cl)Cl)C(F)F
• Appearance: Solid powder
• Description: BMS-3 is a LIM kinase 1 (LIMK1) inhibitor. LIMK inhibition with 1 μM BMS-3 damaged MTOC protein localisation to spindle poles, undermined the formation and positioning of functional MTOC and thus disrupted spindle formation and chromosome alignment. These effects were phenocopied by microinjection of LIMK1 antibody into mouse oocytes. LIM kinase 1 (LIMK1) activity is essential for cell migration and cell cycle progression.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BMS-3; BMS 3; BMS3.
• Reference: 1: Li X, Zhu Y, Cao Y, Wang Q, Du J, Tian J, Liang Y, Ma W. LIM kinase activity
• PubChem Compound: 73265272
• Last Modified: Nov 12 2021